Cas no 2034557-60-1 (5-(furan-2-yl)-N-(2-(furan-2-yl)-2-methoxyethyl)isoxazole-3-carboxamide)

• Product Name: 5-(furan-2-yl)-N-(2-(furan-2-yl)-2-methoxyethyl)isoxazole-3-carboxamide
• CAS No: 2034557-60-1
• MF: C₁₅H₁₄N₂O₅
• MW: 302.282063961029
• CID: 6206346
• PubChem ID: 91814063
• Update Time: 2025-11-06

5-(furan-2-yl)-N-(2-(furan-2-yl)-2-methoxyethyl)isoxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-N-[2-(furan-2-yl)-2-methoxyethyl]-1,2-oxazole-3-carboxamide
• 5-(furan-2-yl)-N-(2-(furan-2-yl)-2-methoxyethyl)isoxazole-3-carboxamide
• F6451-3241
• 2034557-60-1
• AKOS025315852

• Inchi： 1S/C15H14N2O5/c1-19-14(12-5-3-7-21-12)9-16-15(18)10-8-13(22-17-10)11-4-2-6-20-11/h2-8,14H,9H2,1H3,(H,16,18)
• InChI Key： QGRZFFKEKNWAJZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CO1)CNC(C1C=C(C2=CC=CO2)ON=1)=O

Computed Properties

• Exact Mass: 302.09027155g/mol
• Monoisotopic Mass: 302.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-(furan-2-yl)-N-(2-(furan-2-yl)-2-methoxyethyl)isoxazole-3-carboxamide

5-(Furan-2-yl)-N-(2-(furan-2-yl)-2-methoxyethyl)isoxazole-3-carboxamide: A Comprehensive Overview

The compound 5-(furan-2-yl)-N-(2-(furan-2-yl)-2-methoxyethyl)isoxazole-3-carboxamide, identified by the CAS number 2034557-60-1, is a structurally complex organic molecule with potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique combination of functional groups, including the isoxazole ring, furan substituents, and a methoxyethyl group, which contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of isoxazole-containing compounds in drug discovery. The isoxazole ring, a five-membered heterocycle with one oxygen and one nitrogen atom, is known for its versatility in forming hydrogen bonds and its ability to act as a bioisostere for other heterocyclic systems. In the case of 5-(furan-2-yl)-N-(2-(furan-2-yl)-2-methoxyethyl)isoxazole-3-carboxamide, the presence of two furan substituents further enhances the molecule's potential for interactions with biological targets. Furan rings are aromatic systems that can participate in π–π stacking interactions, making them valuable in designing molecules with specific binding affinities.

The methoxyethyl group attached to the nitrogen atom introduces additional electronic effects and steric hindrance. This group can influence the molecule's solubility, stability, and pharmacokinetic properties. Recent research has shown that such substituents can play a critical role in optimizing drug-like properties, such as absorption and distribution. The combination of these functional groups makes 5-(furan-2-yl)-N-(2-(furan-2-yl)-2-methoxyethyl)isoxazole-3-carboxamide a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, condensations, and cyclizations. The synthesis typically begins with the preparation of the isoxazole core, followed by the introduction of furan substituents and the methoxyethyl group. Recent advancements in catalytic methods and green chemistry have made it possible to synthesize such compounds more efficiently while minimizing environmental impact.

The biological activity of 5-(furan-2-yl)-N-(2-(furan-2-y l)-2-methoxyethyl)isoxazole -3-carboxamide has been studied in various contexts. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes or receptors, suggesting its role in treating diseases such as cancer or neurodegenerative disorders. Furthermore, computational studies using molecular docking and dynamics have provided insights into its binding modes and interactions with target proteins.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its safety and sustainability. Recent studies have focused on its biodegradation pathways under different environmental conditions. These investigations are essential for ensuring that the compound does not pose risks to ecosystems or human health.

In conclusion, 5-(furan - 1